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Compound of Interest

Compound Name: PD-161570

Cat. No.: B1679120

For researchers, scientists, and drug development professionals, the proper disposal of
chemical reagents is a critical component of laboratory safety and environmental responsibility.
This guide provides essential information and step-by-step procedures for the safe disposal of
PD-161570, a selective FGFR inhibitor.

As a member of the pyrido[2,3-d]pyrimidine class of compounds, PD-161570 should be
handled as a potentially hazardous substance.[1] Adherence to proper disposal protocols is
crucial to mitigate risks to personnel and the environment. Unused or excess chemicals, in
general, should not be disposed of in the sink unless explicitly permitted by local regulations
and approved by a chemical hygiene officer.[2]

l. Personal Protective Equipment (PPE) and
Handling

Before handling PD-161570 for disposal, it is imperative to wear appropriate personal
protective equipment. This includes, but is not limited to:

« Nitrile gloves
o Safety glasses or goggles

o Alab coat
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Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to
minimize the risk of inhalation.

Il. Waste Segregation and Storage

Proper segregation of chemical waste is fundamental to safe disposal. Follow these steps for
the interim storage of PD-161570 waste:

o Designated Waste Container: Place all solid waste contaminated with PD-161570 (e.qg.,
weighing boats, contaminated gloves, pipette tips) into a clearly labeled, sealable hazardous
waste container.

e Liquid Waste: Solutions containing PD-161570 should be collected in a separate,
compatible, and clearly labeled hazardous waste container. Do not mix with other
incompatible waste streams.

e Labeling: The waste container must be labeled with the words "Hazardous Waste" and the
full chemical name: "PD-161570". Include the approximate concentration and quantity of the
waste.

o Storage Location: Store the sealed waste container in a designated, secure, and well-
ventilated satellite accumulation area within the laboratory.[3] This area should be away from
sinks or floor drains.[3]

lll. Disposal Procedure

The ultimate disposal of PD-161570 must be conducted through a licensed hazardous waste
disposal service. Laboratory personnel should not attempt to dispose of this chemical through
standard trash or sanitary sewer systems.

o Contact Environmental Health and Safety (EHS): Your institution's EHS office is the primary
point of contact for arranging the disposal of hazardous chemical waste. They will provide
specific instructions and schedule a pickup.

¢ Waste Manifest: Complete any required waste manifest forms provided by your EHS office.
This documentation is crucial for tracking the waste from its point of generation to its final
disposal.
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e Pickup: Ensure the waste container is securely sealed and properly labeled before the
scheduled pickup by the hazardous waste disposal team.

IV. Decontamination of Glassware

Glassware that has come into contact with PD-161570 should be decontaminated before being

washed for reuse.

¢ Rinsing: Rinse the glassware multiple times with an appropriate solvent (e.g., ethanol or
DMSO, in which PD-161570 is soluble).

e Collect Rinsate: The initial rinsate should be collected and disposed of as hazardous liquid

waste.

e Washing: After thorough rinsing, the glassware can be washed using standard laboratory

procedures.
Property Value Reference
Chemical Formula C26H35CI2N70 [4]
Molecular Weight 532.51 g/mol [4]
Purity >97% (HPLC) [4]
CAS Number 192705-80-9 [4]

Below is a logical workflow for the proper disposal of PD-161570.
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Caption: PD-161570 Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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